Cas no 57819-56-4 (Pinitol diacetonide)

Pinitol diacetonide structure
Pinitol diacetonide structure
Product Name:Pinitol diacetonide
CAS No:57819-56-4
MF:C13H22O6
MW:274.310184955597
MDL:MFCD00272689
CID:850514
PubChem ID:329818126
Update Time:2025-04-19

Pinitol diacetonide Chemical and Physical Properties

Names and Identifiers

    • 1 2:5 6-BIS-O-(1-METHYLETHYLIDENE)-3-
    • 1,2:5,6-BIS-O-(1-METHYLETHYLIDENE)-3-MET
    • D-chiro-Inositol, 3-O-methyl-1,2:5,6-bis-O-(1-methylethylidene)-
    • 1,2:5,6-Di-O-isopropylidene-D-chiro-inositol
    • Dicyclohexylidene pinitol
    • PINITOL DIACETONIDE
    • (3aR,4S,5S,5aR,8aR,8bR)-5-methoxy-2,2,7,7-tetramethylhexahydrobenzo[1,2-d:3,4-d']bis([1,3]dioxole)-4-ol
    • 57819-56-4
    • W-203177
    • 1-D-1,2:5,6-Di-O-isopropylidene-3-O-methyl-chiro- inositol
    • SCHEMBL12858494
    • (1R,2R,6R,7S,8S,9R)-8-methoxy-4,4,11,11-tetramethyl-3,5,10,12-tetraoxatricyclo[7.3.0.02,6]dodecan-7-ol
    • D93531
    • (3aR,4S,5S,5aR,8aR,8bR)-5-Methoxy-2,2,7,7-tetramethylhexahydro-2H,7H-benzo[1,2-d:3,4-d']bis[1,3]dioxol-4-ol
    • AS-76674
    • AKOS015916311
    • 1,2:5,6-Di-O-isopropylidene-D-chiro-inositol, 98%
    • CHEMBL493528
    • IPNUFAHKROGNMZ-HGQQYVGVSA-N
    • 1,2:5,6-Di-O-isopropylidene-D-chiro-inositol, AldrichCPR
    • DTXSID80584191
    • 1,2:5,6-Bis-O-(1-methylethylidene)-3-methyl-1D-chiro-inositol
    • (1R,2R,6R,7S,8S,9R)-8-methoxy-4,4,11,11-tetramethyl-3,5,10,12-tetraoxatricyclo[7.3.0.0?,?]dodecan-7-ol
    • Pinitol diacetonide
    • MDL: MFCD00272689
    • Inchi: 1S/C13H22O6/c1-12(2)16-8-6(14)7(15-5)9-11(10(8)18-12)19-13(3,4)17-9/h6-11,14H,1-5H3
    • InChI Key: IPNUFAHKROGNMZ-UHFFFAOYSA-N
    • SMILES: COC1C(O)C2C(OC(O2)(C)C)C2C1OC(O2)(C)C

Computed Properties

  • Exact Mass: 274.14166
  • Monoisotopic Mass: 274.14163842g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 105-108 °C (lit.)
  • PSA: 66.38
  • Solubility: Not available

Pinitol diacetonide Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

Pinitol diacetonide Pricemore >>

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